![molecular formula C8H12N2 B3025248 (3,4-Dimethylphenyl)hydrazine CAS No. 13636-53-8](/img/structure/B3025248.png)
(3,4-Dimethylphenyl)hydrazine
Overview
Description
“(3,4-Dimethylphenyl)hydrazine” is a chemical compound used as a reactant with ethyl 3-ethoxy-2-ethoxycarbonylprop-2-enoate to produce 2-(3,4-dimethyl-phenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester .
Synthesis Analysis
The synthesis of “this compound” can be achieved by using 3,4-dimethylaniline as the initial raw material. The preparation method is capable of producing the 3,4-dimethyl phenyl hydrazine after the diazotization reaction, the reduction reaction, and hydrolysis .Molecular Structure Analysis
The molecular formula of “this compound” is C8H12N2 . The molecular weight is 136.19 g/mol .Chemical Reactions Analysis
“this compound” is used as a reactant with ethyl 3-ethoxy-2-ethoxycarbonylprop-2-enoate to produce 2-(3,4-dimethyl-phenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester .Physical And Chemical Properties Analysis
“this compound” has a density of 1.1±0.1 g/cm³, a boiling point of 252.2±9.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C .Scientific Research Applications
Chemosensor Development
The synthesis and characterization of chemosensors based on 2,4-dimethylphenyl hydrazine derivatives have shown significant promise. These compounds, synthesized through the condensation of 2,4-dimethylphenyl hydrazine HCl with various aromatic carbonyl compounds, have displayed potential in chemosensor chemistry due to their diverse biological properties, including antifungal, anticonvulsant, antibacterial, antimalarial, anti-inflammatory, and anti-TB properties (Salim & Ali, 2020).
Environmental and Biological Monitoring
Fluorescent probes using (3,4-Dimethylphenyl)hydrazine derivatives have been developed for detecting hydrazine in environmental and biological samples. An ICT-based fluorescent probe, which utilizes dicyanoisophorone as the fluorescent group and a 4-bromobutyryl moiety as the recognition site, has been designed for the detection of hydrazine. It exhibits low cytotoxicity, reasonable cell permeability, a large Stokes shift, and a low detection limit, making it suitable for fluorescence imaging in HeLa cells and zebrafish (Zhu et al., 2019).
Spectrophotometric Detection in Industrial Settings
Spectrophotometric methods have been developed for the detection of hydrazine, a compound of industrial significance. These methods involve forming derivatives like 2,4-dinitrophenylhydrazine and p-dimethylaminobenzaldehyde (p-DAB) for stable and accurate detection. This approach is particularly useful in industrial contexts, such as monitoring boiler feed water (George, Nagaraja, & Balasubramanian, 2008).
Enhancement of Thermoelectric Power Factors
In the field of materials science, this compound derivatives have been used to improve the thermoelectric power factors of conductive nanofilms. Studies on poly(3,4-ethylenedioxythiophene):poly(4-styrenesulfonate) (PEDOT:PSS) nanofilms doped with liquid exfoliated graphene and treated with hydrazine have shown significant enhancements in thermoelectric power factors (Xiong et al., 2015).
Fluorescent Sensors for Hydrazine Detection
The development of fluorescent sensors for hydrazine detection in environmental and biological systems is a significant application. These sensors have been designed for rapid, sensitive, and selective detection of hydrazine, crucial for monitoring its levels in various contexts due to its toxicity and environmental impact (Zhang et al., 2020).
Mechanism of Action
Target of Action
Hydrazines, in general, are known to react with aldehydes and ketones .
Mode of Action
(3,4-Dimethylphenyl)hydrazine interacts with its targets through a process known as nucleophilic addition. In this process, the nitrogen atom in the hydrazine molecule acts as a nucleophile, attacking the electrophilic carbon atom in the carbonyl group of aldehydes or ketones . This reaction forms a hydrazone, which is a compound containing a nitrogen-nitrogen double bond .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, factors such as pH, temperature, and the presence of other chemicals can affect the rate and extent of hydrazone formation .
Safety and Hazards
properties
IUPAC Name |
(3,4-dimethylphenyl)hydrazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-6-3-4-8(10-9)5-7(6)2/h3-5,10H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACHREEHAAAECOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NN)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13636-53-8 | |
Record name | 1-(3,4-Dimethylphenyl)hydrazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013636538 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(3,4-Dimethylphenyl)hydrazine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3LPJ8XTM3J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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